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Compound of Interest

Compound Name: Salbutamol-d9

Cat. No.: B602545

Essential Safety and Handling of Salbutamol-d9

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and maintain experimental
integrity. This guide provides essential, immediate safety and logistical information for the
handling of Salbutamol-d9, a deuterated analog of Salbutamol.

Chemical and Physical Properties

Property Value
(x)-Salbutamol-d9, DL-Salbutamol-d9, (z)-
Synonyms
Albuterol-d9
CAS Number 1173021-73-2
Molecular Formula C13H12D9NO3
Molecular Weight 248.4 g/mol

Hazard Identification and Classification

Salbutamol-d9 is classified as a hazardous substance. It is harmful if swallowed, causes
serious eye irritation, and may provoke an allergic skin reaction.[1][2] Additionally, it is harmful
to aquatic life with long-lasting effects.[1][2]
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GHS Hazard Statements:

H302: Harmful if swallowed.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H412: Harmful to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Salbutamol-d9 to determine the
appropriate level of PPE required. The following table summarizes the recommended PPE.

Recommended for High-

PPE Category Minimum Requirement . .
Risk Operations
] Impermeable and resistant Double gloving with
Hand Protection o
gloves (e.g., nitrile) chemotherapy-rated gloves
) Safety glasses with side Chemical safety goggles or a
Eye Protection ) )
shields face shield

_ Disposable gown resistant to
Skin and Body Laboratory coat
hazardous drugs

] ) NIOSH-approved respirator
) Not generally required with )
Respiratory o (e.g., N95) if dust or aerosols
adequate ventilation
are generated

Handling and Storage Procedures

Safe Handling:
» Avoid all direct contact with the substance.[3]

¢ Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][3]
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e Ensure the work area is well-ventilated.[4]

e Wash hands thoroughly after handling.[2][3]

e Do not eat, drink, or smoke in the handling area.[2][3]
Storage:

o Store in a tightly sealed container.[5]

e Protect from light and moisture.[5]

o Refer to the manufacturer's specific storage temperature recommendations, which may
include refrigeration.[5]

Spills and Emergency Procedures

In Case of a Spill:

Evacuate non-essential personnel from the area.

Wear appropriate PPE before attempting to clean the spill.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

For larger spills, follow your institution's hazardous material spill response protocol.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid Measures:
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate
medical attention.[3][4]

Skin Contact

Immediately wash skin with plenty of soap and
water. Remove contaminated clothing. If
irritation or an allergic reaction occurs, seek

medical attention.[4]

Move to fresh air. If breathing is difficult, give

Inhalation oxygen. If not breathing, give artificial
respiration. Seek medical attention.[4]
) Do NOT induce vomiting. Wash out mouth with
Ingestion

water. Seek immediate medical attention.[4]

Disposal Plan

All waste containing Salbutamol-d9 must be treated as hazardous chemical waste.

Collect waste in a clearly labeled, sealed container.
Dispose of the waste through a licensed hazardous waste disposal company.
Do not dispose of down the drain or in the general trash.[2]

Follow all federal, state, and local regulations for hazardous waste disposal.

Experimental Workflow for Handling Salbutamol-d9
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Caption: Workflow for the safe handling of Salbutamol-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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